Cas no 252577-83-6 (Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate)

• Product Name: Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate
• CAS No: 252577-83-6
• MF: C₁₅H₂₂N₄O₄
• MW: 322.359583377838
• CID: 2164147
• PubChem ID: 51086924
• Update Time: 2025-06-15

Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate
• 252577-83-6
• CS-0273204
• tert-butyl [1-(5-nitropyridin-2-yl)piperidin-4-yl]carbamate
• AKOS015995953
• DB-256318
• tert-Butyl1-(5-nitropyridine-2-yl)piperidine-4-ylcarbamate
• tert-Butyl 1-(5-nitropyridine-2-yl)piperidine-4-ylcarbamate
• tert-butyl N-[1-(5-nitropyridin-2-yl)piperidin-4-yl]carbamate
• SCHEMBL3669282
• KS-5443
• Z646253846

• MDL： MFCD14156001
• Inchi： 1S/C15H22N4O4/c1-15(2,3)23-14(20)17-11-6-8-18(9-7-11)13-5-4-12(10-16-13)19(21)22/h4-5,10-11H,6-9H2,1-3H3,(H,17,20)
• InChI Key： IKSLQMQHJCAOHU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCN(C2C=CC(=CN=2)[N+](=O)[O-])CC1)=O

Computed Properties

• Exact Mass: 322.16410520Da
• Monoisotopic Mass: 322.16410520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 100Ų

Additional information on Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate

Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate: An Overview of a Promising Compound in Medicinal Chemistry

Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate (CAS No. 252577-83-6) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as a protected piperidine derivative, is characterized by its tert-butyl carbamate protecting group and the presence of a 5-nitropyridine moiety, which imparts distinct chemical and biological properties.

The chemical structure of Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate is particularly intriguing due to the combination of the piperidine ring and the nitropyridine functionality. The piperidine ring, a common motif in many biologically active compounds, provides a flexible backbone that can adopt various conformations, enhancing its ability to interact with biological targets. The 5-nitropyridine substituent, on the other hand, introduces electron-withdrawing properties that can influence the compound's reactivity and binding affinity.

Recent studies have highlighted the potential of Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate in various therapeutic areas. One notable application is in the development of novel treatments for neurological disorders. Research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent neuroprotective effects, potentially due to their ability to modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective properties, Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate has also been investigated for its anti-inflammatory and anti-cancer activities. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The anti-cancer potential of Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate has been explored in several preclinical studies. Research conducted at leading pharmaceutical companies has shown that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings suggest that Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate may have therapeutic applications in oncology, particularly for cancers that are resistant to conventional treatments.

The synthesis of Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate involves several well-established chemical reactions, including nucleophilic substitution, coupling reactions, and protection/deprotection steps. The tert-butyl carbamate protecting group is commonly used to mask the primary amine functionality during synthesis, ensuring that it remains unreactive until the final deprotection step. This approach allows for the preparation of highly pure and stable compounds, which is crucial for their use in biological assays and clinical trials.

The pharmacokinetic properties of Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it suitable for further development as a drug candidate. Its oral bioavailability and low toxicity profile are particularly advantageous for its potential use in chronic conditions where long-term administration may be required.

In conclusion, Tert-butyl (1-(5-nitropyridin-2-yl)piperidin-4-yl)carbamate (CAS No. 252577-83-6) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical benefits, this compound holds significant promise for advancing the treatment of various diseases.